Cas no 897617-56-0 (N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}naphthalene-2-carboxamide)

• Product Name: N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}naphthalene-2-carboxamide
• CAS No: 897617-56-0
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 5876754
• PubChem ID: 16799407
• Update Time: 2025-06-07

N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,9-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)naphthalene-2-carboxamide
• 897617-56-0
• F2073-0499
• N-(2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-naphthamide
• N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide
• AKOS024626367
• N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}naphthalene-2-carboxamide

• Inchi： 1S/C21H17N3O2/c1-13-6-5-11-24-19(13)22-14(2)18(21(24)26)23-20(25)17-10-9-15-7-3-4-8-16(15)12-17/h3-12H,1-2H3,(H,23,25)
• InChI Key： GXYXRTDDABFCDK-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1C(=O)N2C=CC=C(C)C2=NC=1C)=O

Computed Properties

• Exact Mass: 343.132076794g/mol
• Monoisotopic Mass: 343.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.8Ų

Additional information on N-{2,9-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}naphthalene-2-carboxamide

Comprehensive Overview of N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide (CAS No. 897617-56-0)

N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide (CAS No. 897617-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. The presence of both a naphthalene moiety and a pyridopyrimidine core in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide due to their potential therapeutic properties. Researchers are particularly intrigued by its possible role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in treating various conditions. The compound's CAS No. 897617-56-0 serves as a unique identifier in chemical databases, facilitating its study across different research institutions.

The synthesis and characterization of N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide involve sophisticated organic chemistry techniques. Its molecular structure combines the planar aromatic system of naphthalene with the nitrogen-rich pyridopyrimidine scaffold, creating a molecule with distinct electronic properties. This combination is particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry, as it may offer insights into designing more effective pharmaceutical agents.

Current trends in pharmaceutical research emphasize the importance of small molecule therapeutics, and compounds like N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide fit perfectly into this paradigm. The scientific literature suggests that such molecules may interact with biological targets in ways that larger biomolecules cannot, potentially offering advantages in terms of bioavailability and metabolic stability. Researchers are particularly interested in how the methyl groups at positions 2 and 9 might influence the compound's pharmacological profile.

From a chemical perspective, the pyridopyrimidine core of CAS No. 897617-56-0 represents a privileged structure in medicinal chemistry. This scaffold is known to participate in various molecular interactions, including hydrogen bonding and π-π stacking, which are crucial for biological activity. The appended naphthalene-2-carboxamide group adds another dimension to the compound's potential interactions, making it a fascinating subject for computational chemistry studies and molecular modeling.

In the context of current research trends, scientists are exploring how modifications to the N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide structure might enhance its properties. Questions frequently searched in academic databases include: "What are the synthetic routes to pyridopyrimidine derivatives?" and "How does the naphthalene substitution affect bioactivity?" These inquiries reflect the compound's relevance in contemporary chemical research and its potential applications in developing novel therapeutic agents.

The physicochemical properties of CAS No. 897617-56-0 are also of significant interest to formulation scientists. Understanding its solubility, stability, and crystallinity is essential for potential pharmaceutical development. Recent advances in analytical techniques have enabled more detailed characterization of such complex molecules, providing valuable data for researchers working with heterocyclic compounds.

As the field of precision medicine continues to evolve, compounds like N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide may play increasingly important roles. Their ability to interact with specific biological targets makes them valuable tools for understanding disease mechanisms and developing targeted therapies. The scientific community continues to investigate whether this particular compound or its analogs might have applications in addressing unmet medical needs.

In conclusion, N-{2,9-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}naphthalene-2-carboxamide (CAS No. 897617-56-0) represents an intriguing area of research at the intersection of organic chemistry and pharmaceutical science. Its unique structural features and potential biological activities make it a compound worth watching as research progresses. Future studies may reveal whether this molecule or its derivatives will translate into practical applications in medicine or other fields of chemical research.